Cas no 17184-20-2 (4(1H)-Pyridinone,3-(acetyloxy)-2-methyl-)

• Product Name: 4(1H)-Pyridinone,3-(acetyloxy)-2-methyl-
• CAS No: 17184-20-2
• MF: C₈H₉NO₃
• MW: 167.161962270737
• CID: 171019
• PubChem ID: 72997
• Update Time: 2025-04-19

4(1H)-Pyridinone,3-(acetyloxy)-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Pyridinone,3-(acetyloxy)-2-methyl-
• (2-methyl-4-oxo-1H-pyridin-3-yl) acetate
• 2-methyl-3-acetoxy-4(1H)-pyridone
• 3-Acetoxy-2-methyl-4(1H)-pyridon
• AC1L2J2Z
• AC1Q6AEK
• AG-K-89363
• AR-1F5581
• CTK4D4060
• NSC291920
• 4(1H)-PYRIDONE, 3-HYDROXY-2-METHYL-, ACETATE
• NSC 291920
• 4(1H)-Pyridinone, 3-(acetyloxy)-2-methyl-
• NSC-291920
• UNII-X5S4PJUMTF
• 17184-20-2
• 4(1H)-PYRIDONE, 3-HYDROXY-2-METHYL-, ACETATE (ESTER)
• DTXSID90169175
• X5S4PJUMTF
• 3-(ACETYLOXY)-2-METHYL-4(1H)-PYRIDINONE

• Inchi： 1S/C8H9NO3/c1-5-8(12-6(2)10)7(11)3-4-9-5/h3-4H,1-2H3,(H,9,11)
• InChI Key： HIAASBFNGMVSOA-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C1C(C=CNC=1C)=O

Computed Properties

• Exact Mass: 167.05827
• Monoisotopic Mass: 167.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 55.4A^2

Experimental Properties

• Density: 1.21
• Boiling Point: 282.4°Cat760mmHg
• Flash Point: 124.6°C
• Refractive Index: 1.525
• PSA: 55.4
• LogP: 0.60860

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines